4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: 4-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]-2-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C18H22FN5O2S/c19-15-4-3-5-16(14-15)27(25,26)24-12-10-22(11-13-24)17-6-7-20-18(21-17)23-8-1-2-9-23/h3-7,14H,1-2,8-13H2
• InChI Key: RRHXKXFLNFFUNP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)S(=O)(=O)C4=CC=CC(=C4)F
• Molecular Formula: C18H22FN5O2S
• Molecular Weight: 391.5 g/mol

Description

4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine, also known as FPSP, is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential use as a therapeutic agent due to its unique properties and mechanisms of action.

Mechanism of Action

The mechanism of action of 4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine involves the inhibition of certain enzymes and proteins that play a role in disease progression. The compound has been shown to inhibit the activity of various kinases and phosphatases, which are involved in cell signaling pathways. This inhibition leads to the disruption of cell signaling and the inhibition of cell growth, which can be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects
4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve neurological function. The compound has also been shown to have antioxidant properties, which can help protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine in lab experiments is its specificity. The compound has been shown to target specific enzymes and proteins, which can help researchers better understand disease pathways. Additionally, the compound has a relatively low toxicity, which makes it suitable for use in various cell lines and animal models.
However, there are also limitations to using 4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine in lab experiments. The compound is relatively expensive, which can limit its use in large-scale experiments. Additionally, the compound's mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine. One area of focus is the compound's potential use in cancer treatment. Researchers are studying the compound's ability to inhibit cancer cell growth and its potential use in combination with other therapies.
Another area of focus is the compound's potential use in the treatment of neurological disorders. Researchers are studying the compound's ability to improve neurological function and its potential use in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
Finally, researchers are also studying the compound's potential use as a diagnostic tool for various diseases. The compound's ability to target specific enzymes and proteins could make it a valuable tool for identifying disease pathways and developing new diagnostic tests.
Conclusion
In conclusion, 4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine is a chemical compound that has shown promise in the field of scientific research. Its unique properties and mechanisms of action make it a valuable tool for studying disease pathways and developing new therapies. While there are still limitations to using 4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine in lab experiments, ongoing research is exploring its potential use in various areas of medicine.

Synthesis Methods

The synthesis of 4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine involves a series of chemical reactions that result in the formation of the final compound. The process typically involves the reaction of 3-fluorobenzenesulfonyl chloride with piperazine followed by the reaction of the resulting product with pyrimidine and pyrrolidine. The final product is then purified through a series of steps to obtain a high-quality compound suitable for scientific research.

Scientific Research Applications

4-{4-[(3-fluorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine has been studied extensively for its potential use as a therapeutic agent. It has shown promise in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Researchers have also studied the compound's potential use as a diagnostic tool for various diseases.